Cas no 1241725-65-4 (O1-tert-butyl O3-methyl 5-fluoropiperidine-1,3-dicarboxylate)

• Product Name: O1-tert-butyl O3-methyl 5-fluoropiperidine-1,3-dicarboxylate
• CAS No: 1241725-65-4
• MF: C₁₂H₂₀FNO₄
• MW: 261.289907455444
• MDL: MFCD17015061
• CID: 2901332
• Update Time: 2025-05-23

O1-tert-butyl O3-methyl 5-fluoropiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-TERT-BUTYL 3-METHYL 5-FLUOROPIPERIDINE-1,3-DICARBOXYLATE
• 5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
• 9981AH
• SB12493
• 1-tert-butyl3-methyl5-fluoropiperidine-1,3-dicarboxylate
• 1-O-tert-butyl 3-O-methyl 5-fluoropiperidine-1,3-dicarboxylate
• 1-(1,1-dimethylethyl) 3-methyl 5-fluoro-1,3-piperidinedicarboxylate
• O1-tert-butyl O3-methyl 5-fluoropiperidine-1,3-dicarboxylate

• MDL： MFCD17015061
• Inchi： 1S/C12H20FNO4/c1-12(2,3)18-11(16)14-6-8(10(15)17-4)5-9(13)7-14/h8-9H,5-7H2,1-4H3
• InChI Key： XHPWIVCCDDYKRM-UHFFFAOYSA-N
• SMILES： FC1CN(C(=O)OC(C)(C)C)CC(C(=O)OC)C1

Computed Properties

• Exact Mass: 261.13763628 g/mol
• Monoisotopic Mass: 261.13763628 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8
• Molecular Weight: 261.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on O1-tert-butyl O3-methyl 5-fluoropiperidine-1,3-dicarboxylate

O1-tert-butyl O3-methyl 5-fluoropiperidine-1,3-dicarboxylate: A Comprehensive Overview

O1-tert-butyl O3-methyl 5-fluoropiperidine-1,3-dicarboxylate (CAS No. 1241725-65-4) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound features a piperidine ring substituted with a fluorine atom at the 5-position, along with tert-butyl and methyl ester groups at positions 1 and 3, respectively. These substituents contribute to its stability, solubility, and reactivity, making it a valuable molecule in synthetic chemistry.

The synthesis of O1-tert-butyl O3-methyl 5-fluoropiperidine-1,3-dicarboxylate typically involves multi-step reactions, including nucleophilic substitution, esterification, and fluorination processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of similar piperidine derivatives. These methods are particularly advantageous for scaling up production in pharmaceutical manufacturing.

In terms of applications, O1-tert-butyl O3-methyl 5-fluoropiperidine-1,3-dicarboxylate has shown promise in drug discovery programs targeting various therapeutic areas. Its fluorinated structure is of particular interest due to the known bioenhancing properties of fluorine atoms in pharmaceutical compounds. Recent studies have highlighted its potential as a building block for developing novel kinase inhibitors and GPCR modulators. Additionally, its ester groups provide sites for further functionalization, enabling the creation of bioisosteres and prodrugs with improved pharmacokinetic profiles.

The chemical stability of O1-tert-butyl O3-methyl 5-fluoropiperidine-1,3-dicarboxylate under different conditions has been extensively investigated. Research indicates that the tert-butyl group enhances the molecule's resistance to hydrolysis compared to other ester-containing piperidine derivatives. This property makes it suitable for use in formulations requiring prolonged stability under physiological conditions. Furthermore, its methyl ester group facilitates easier solubilization in organic solvents, which is beneficial during purification and characterization processes.

From a toxicological perspective, recent evaluations have demonstrated that O1-tert-butyl O3-methyl 5-fluoropiperidine-1,3-dicarboxylate exhibits low acute toxicity in preclinical models. However, long-term safety studies are still required to fully assess its potential risks for human use. Regulatory agencies emphasize the importance of thorough safety assessments for compounds intended for therapeutic applications.

In conclusion, O1-tert-butyl O3-methyl 5-fluoropiperidine-1,3-dicarboxylate (CAS No. 1241725-65-4) represents a versatile and promising compound with diverse applications in synthetic chemistry and drug development. Its unique structure and favorable properties make it an attractive candidate for further research and commercialization efforts.